![molecular formula C41H36N2O8 B1521771 3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid CAS No. 1185295-67-3](/img/structure/B1521771.png)
3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid
Overview
Description
“3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid” is a chemical compound with the molecular formula C41H36N2O8 and a molecular weight of 684.73 . It is used for proteomics research .
Molecular Structure Analysis
The molecule contains a total of 93 bonds. There are 57 non-H bonds, 33 multiple bonds, 15 rotatable bonds, 3 double bonds, 30 aromatic bonds, 2 five-membered rings, and 5 six-membered rings .
Physical And Chemical Properties Analysis
The physical state of “3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid” is solid . It has a molecular weight of 684.73 and a molecular formula of C41H36N2O8 .
Scientific Research Applications
. This compound is instrumental in the study of protein structure and function, particularly in the synthesis of peptides and modified proteins for experimental applications.
Photocatalysis
This compound has shown potential in the field of photocatalysis. Related complexes have been used as photocatalysts for the photodecomposition of various antibiotics, indicating that 3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid could be applied in environmental remediation and the treatment of antibiotic-contaminated waters .
Organic Synthesis
The Fmoc-protected bis-amino acids, to which this compound belongs, are being developed for use as catalysts in organic reactions. This application is significant in the synthesis of complex organic molecules, potentially aiding in the development of new pharmaceuticals and materials .
Agrochemical Development
As an important organic intermediate, 3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid can be used in the development of agrochemicals. Its role may involve the synthesis of compounds that protect crops from pests and diseases or improve agricultural productivity .
Pharmaceutical Industry
In the pharmaceutical field, this compound serves as a precursor in the synthesis of various drugs. Its properties allow for the creation of compounds with potential therapeutic effects, contributing to the development of new medications .
Dye Manufacturing
The dye industry can benefit from the use of 3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid as it can be involved in the synthesis of colorants for textiles and other materials. Its chemical structure may lend itself to the creation of novel dyes with unique properties .
Safety and Hazards
properties
IUPAC Name |
3,5-bis[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H36N2O8/c44-39(45)26-21-27(48-19-17-42-40(46)50-24-37-33-13-5-1-9-29(33)30-10-2-6-14-34(30)37)23-28(22-26)49-20-18-43-41(47)51-25-38-35-15-7-3-11-31(35)32-12-4-8-16-36(32)38/h1-16,21-23,37-38H,17-20,24-25H2,(H,42,46)(H,43,47)(H,44,45) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXQWLIYCZHPAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCOC4=CC(=CC(=C4)C(=O)O)OCCNC(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H36N2O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001154246 |
Source
|
| Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001154246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
684.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid | |
CAS RN |
1185295-67-3 |
Source
|
| Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185295-67-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001154246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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